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Compound of Interest

Compound Name: D-Panthenol-d4

Cat. No.: B15140873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of D-
Panthenol-d4, a deuterated form of D-Panthenol. While specific quantitative solubility data for

the deuterated analog is limited, this document compiles available information and provides a

comprehensive profile based on the well-documented solubility of D-Panthenol, as minor

isotopic substitution is not expected to significantly alter its solubility properties.

Core Solubility Data
D-Panthenol-d4 is a viscous, hygroscopic liquid that is colorless to slightly yellow. Its solubility

is a critical parameter for its application in pharmaceutical and cosmetic formulations. The

following table summarizes the available quantitative and qualitative solubility data for D-

Panthenol in various common solvents.
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Solvent Solubility Remarks

Water

Soluble[1], Freely Soluble[2],

Easily Soluble[2][3], Readily

Miscible[4], Very Water

Soluble[5], ≥97.4 mg/mL

D-Panthenol is highly soluble

in water across a wide range of

concentrations.[1][2][3][4][5]

Ethanol

Freely Soluble[1][2], Easily

Soluble[2][3], Readily

Miscible[4], 110 mg/mL

(535.93 mM)[6], ≥111.2 mg/mL

Excellent solubility is observed

in ethanol, with miscibility at

many ratios. Ultrasonic

assistance may be needed for

higher concentrations.[1][2][3]

[4][6]

Methanol
Readily Miscible[4], Soluble[3],

Freely Soluble[7]

D-Panthenol dissolves readily

in methanol.[3][4][7]

Dimethyl Sulfoxide (DMSO)

10 mM (for D-Panthenol-d4)[8],

33 mg/mL (160.78 mM)[6], 41

mg/mL (199.75 mM) (for DL-

Panthenol)[9], ≥101.6 mg/mL

Solubility in DMSO is good,

though some sources suggest

warming and the use of fresh,

non-hygroscopic DMSO for

optimal dissolution.[6][8][9]

Propylene Glycol
Soluble[2][3], Readily

Miscible[4]

High solubility is reported in

propylene glycol.[2][3][4]

Glycerin Slightly Soluble[2][3]
Limited solubility is observed in

glycerin.[2][3]

Ether (Diethyl Ether) Slightly Soluble[1][2][7]

D-Panthenol exhibits poor

solubility in diethyl ether.[1][2]

[7]

Fats and Oils Insoluble[1][2][3]
D-Panthenol is not soluble in

fats and oils.[1][2][3]

Chloroform Soluble (1:100)[2][3]
Limited solubility is reported in

chloroform.[2][3]
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The following outlines a general and robust methodology for determining the solubility of D-
Panthenol-d4 in a given solvent. This protocol is based on the equilibrium solubility method,

which is a standard approach in pharmaceutical sciences.

Objective: To determine the equilibrium solubility of D-Panthenol-d4 in a specific solvent at a

controlled temperature.

Materials:

D-Panthenol-d4

Selected solvent of high purity (e.g., HPLC grade)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or Mass Spectrometry) or another suitable analytical technique.

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of D-Panthenol-d4 to a series of vials. The amount should be

sufficient to ensure that undissolved solid remains after equilibrium is reached.

Add a known volume of the selected solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:
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Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25

°C or 37 °C).

Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure

equilibrium is reached. The time required for equilibration should be determined

experimentally by taking measurements at different time points until the concentration of

the solute in the supernatant remains constant.

Sample Processing:

After equilibration, remove the vials from the shaker and allow them to stand undisturbed

to let the excess solid settle.

Centrifuge the vials at a high speed to further separate the undissolved solid from the

supernatant.

Sample Analysis:

Carefully withdraw an aliquot of the clear supernatant from each vial, ensuring no solid

particles are transferred.

Dilute the supernatant with a known volume of the solvent to a concentration within the

linear range of the analytical method.

Analyze the diluted samples using a validated HPLC method or another suitable analytical

technique to determine the concentration of D-Panthenol-d4.

Data Analysis:

Calculate the concentration of D-Panthenol-d4 in the original saturated solution by

accounting for the dilution factor.

The average concentration from replicate experiments represents the equilibrium solubility

of D-Panthenol-d4 in the tested solvent at the specified temperature.

Logical Workflow for Solubility Determination
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The following diagram illustrates the logical workflow of the experimental protocol for

determining the solubility of D-Panthenol-d4.

Preparation Equilibration Sample Processing Analysis

Start Add Excess D-Panthenol-d4 to Vials Add Known Volume of Solvent Agitate at Constant Temperature Allow Excess Solid to Settle Centrifuge to Separate Solid Collect Clear Supernatant Dilute Supernatant Analyze by HPLC or other Method Calculate Original Concentration Report Solubility

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium solubility of D-Panthenol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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